Cas no 847974-13-4 (4,4,5,5-Tetramethyl-2-tricyclo[8.2.2.24,7]hexadeca-4,6,10,12,13,15-hexaen-5-yl-1,3,2-dioxaborolane)

• Product Name: 4,4,5,5-Tetramethyl-2-tricyclo[8.2.2.24,7]hexadeca-4,6,10,12,13,15-hexaen-5-yl-1,3,2-dioxaborolane
• CAS No: 847974-13-4
• MF: C₂₂H₂₇BO₂
• MW: 334.26
• CID: 5037578
• PubChem ID: 11336560
• Update Time: 2024-10-26

4,4,5,5-Tetramethyl-2-tricyclo[8.2.2.24,7]hexadeca-4,6,10,12,13,15-hexaen-5-yl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 4,4,5,5-Tetramethyl-2-tricyclo[8.2.2.24,7]hexadeca-4,6,10,12,13,15-hexaen-5-yl-1,3,2-dioxaborolane
• 847974-13-4
• G69605
• 4,4,5,5-tetramethyl-2-{tricyclo[8.2.2.2?,?]hexadeca-1(12),4,6,10,13,15-hexaen-5-yl}-1,3,2-dioxaborolane

• Inchi： 1S/C22H27BO2/c1-21(2)22(3,4)25-23(24-21)20-15-18-10-9-16-5-7-17(8-6-16)11-13-19(20)14-12-18/h5-8,12,14-15H,9-11,13H2,1-4H3
• InChI Key： IQDVEVPQUMDXKT-UHFFFAOYSA-N
• SMILES： O1B(OC(C)(C)C1(C)C)C1=CC2CCC3C=CC(CCC1=CC=2)=CC=3

Computed Properties

• Exact Mass: 334.2104103g/mol
• Monoisotopic Mass: 334.2104103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų